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Compound of Interest

Compound Name: AF 568 DBCO

Cat. No.: B15556053

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for the fluorescent labeling of azide-

modified proteins using AF 568 DBCO via a copper-free click chemistry reaction known as

Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC). This method is highly specific, efficient,

and bioorthogonal, making it ideal for labeling proteins in complex biological samples, including

live cells, without the cytotoxicity associated with copper catalysts.[1][2][3][4][5]

AF 568 is a bright, photostable, and hydrophilic orange-fluorescent dye, structurally identical to

Alexa Fluor® 568.[4][6] Its dibenzocyclooctyne (DBCO) group is one of the most reactive

cycloalkynes for SPAAC, exhibiting a significantly higher reaction rate with azides compared to

other cyclooctynes.[7] This allows for efficient labeling of azide-containing biomolecules inside

living cells and whole organisms.[6][7]

Physicochemical and Spectral Properties of AF 568
DBCO
A summary of the key quantitative data for AF 568 DBCO is presented below.
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Property Value Reference

Excitation Maximum (λex) 579 nm [6][8][9]

Emission Maximum (λem) 603 nm [6][8][9]

Molar Extinction Coefficient (ε) ~94,000 cm⁻¹M⁻¹ [6]

Molecular Weight ~1155.44 g/mol [6]

Solubility Water, DMSO, DMF [4][10]

Storage Conditions

Store at -20°C in the dark,

desiccated. Stable for up to 24

months.

[7]

Experimental Protocols
This section details the necessary steps for preparing reagents and performing the protein

labeling reaction. The protocol assumes the protein of interest has been modified to contain an

azide group. This can be achieved through various methods, such as metabolic labeling with

azide-bearing amino acid analogs (e.g., L-azidohomoalanine, AHA) or site-specific enzymatic

modification.[1][5]

Diagram of the Experimental Workflow
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Caption: Experimental workflow for labeling azide-modified proteins with AF 568 DBCO.
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Materials Required
Azide-modified protein in a suitable buffer (e.g., PBS, pH 7.4). The buffer should be free of

primary amines or ammonium ions.[11]

AF 568 DBCO

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Phosphate-Buffered Saline (PBS), pH 7.2-7.4

Size-Exclusion Chromatography (SEC) column (e.g., Sephadex G-25) or other protein

purification system.

Reaction tubes (e.g., microcentrifuge tubes)

Reagent Preparation
AF 568 DBCO Stock Solution: Prepare a 1-10 mM stock solution of AF 568 DBCO in

anhydrous DMF or DMSO. Protect the solution from light and moisture. For long-term

storage, aliquot and store at -20°C. When dissolved in DMSO, the DBCO-NHS ester is

stable for 2-3 months at -20°C.[12]

Protein Solution: The protein concentration should ideally be 2 mg/mL or higher for efficient

labeling.[11] If the protein solution is dilute, it should be concentrated. The buffer must be

free of primary amines (e.g., Tris) and sodium azide, which can interfere with the reaction.

[11][12] If necessary, perform a buffer exchange into PBS.

Protein Labeling Protocol
Reaction Setup: In a reaction tube, combine the azide-modified protein with the AF 568
DBCO stock solution. A 2-4 fold molar excess of AF 568 DBCO to the protein is

recommended for initial experiments.[12] The optimal ratio may need to be determined

empirically.

Incubation: Incubate the reaction mixture overnight (e.g., 8-12 hours) at 4°C, protected from

light.[12] Alternatively, the reaction can be performed for 1-2 hours at room temperature or
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for 6 hours at 37°C.[13][14] Reaction times may vary depending on the protein and desired

degree of labeling.

Purification of the Labeled Protein: After incubation, it is crucial to remove the unreacted AF
568 DBCO. This is typically achieved using a size-exclusion chromatography column (e.g., a

desalting column like Sephadex G-25) equilibrated with PBS.[14] Collect the fractions

containing the fluorescently labeled protein, which will elute first.

Storage: Store the purified, labeled protein at 4°C, protected from light. For long-term

storage, it is recommended to add a cryoprotectant (e.g., glycerol) or stabilizing protein (e.g.,

BSA) and store in aliquots at -20°C or -80°C.[11][14]

Characterization of Labeled Protein
The degree of labeling (DOL), which is the average number of dye molecules per protein, can

be determined spectrophotometrically by measuring the absorbance at 280 nm (for the protein)

and 579 nm (for AF 568).

Signaling Pathway and Reaction Visualization
The SPAAC reaction is a bioorthogonal ligation that forms a stable triazole linkage between the

azide-modified protein and the DBCO-functionalized dye.

Diagram of the SPAAC Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Live-Cell Imaging of Cellular Proteins by a Strain-Promoted Azide–Alkyne Cycloaddition -
PMC [pmc.ncbi.nlm.nih.gov]

2. bioconjugation.bocsci.com [bioconjugation.bocsci.com]

3. benchchem.com [benchchem.com]

4. vectorlabs.com [vectorlabs.com]

5. benchchem.com [benchchem.com]

6. dianabiotech.com [dianabiotech.com]

7. lumiprobe.com [lumiprobe.com]

8. medchemexpress.com [medchemexpress.com]

9. medchemexpress.cn [medchemexpress.cn]

10. interchim.fr [interchim.fr]

11. ulab360.com [ulab360.com]

12. help.lumiprobe.com [help.lumiprobe.com]

13. Efficient and Site-specific Antibody Labeling by Strain-promoted Azide-alkyne
Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]

14. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Application Notes and Protocols for AF 568 DBCO
Protein Labeling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556053/docs#application-notes-and-protocols-for-
af-568-dbco-protein-labeling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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